Cas no 151157-44-7 (1-(2-Bromophenyl)cyclobutanecarboxylic Acid)

• Product Name: 1-(2-Bromophenyl)cyclobutanecarboxylic Acid
• CAS No: 151157-44-7
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• MDL: MFCD11037044
• CID: 1324423
• PubChem ID: 23295060
• Update Time: 2025-05-25

1-(2-Bromophenyl)cyclobutanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)cyclobutane-1-carboxylic Acid
• 1-(2-BROMOPHENYL)CYCLOBUTANECARBOXYLIC ACID
• SureCN8107105
• AB62745
• 1-(2-BROMO-PHENYL)-CYCLOBUTANECARBOXYLIC ACID
• AKOS012126354
• 151157-44-7
• DTXSID80632646
• EN300-115094
• MFCD11037044
• DB-362717
• AMY4986
• SY118511
• 1-(2-BROMOPHENYL)CYCLOBUTANECARBOXYLICACID
• SCHEMBL8107105
• BGA15744
• AS-38956
• A920791
• CS-0101610
• 1-(2-Bromophenyl)cyclobutanecarboxylic Acid

• MDL： MFCD11037044
• Inchi： 1S/C11H11BrO2/c12-9-5-2-1-4-8(9)11(10(13)14)6-3-7-11/h1-2,4-5H,3,6-7H2,(H,13,14)
• InChI Key： YQKIWDAWRORBMI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 253.99400
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.95540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(2-Bromophenyl)cyclobutanecarboxylic Acid

1-(2-Bromophenyl)cyclobutanecarboxylic Acid: A Comprehensive Overview

1-(2-Bromophenyl)cyclobutanecarboxylic Acid, also known by its CAS number 151157-44-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a carboxylic acid group and a bromophenyl substituent. The presence of the bromine atom at the 2-position of the phenyl ring introduces distinct electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 1-(2-Bromophenyl)cyclobutanecarboxylic Acid has been extensively explored in recent years. Researchers have employed diverse methodologies, including coupling reactions, ring-opening reactions, and oxidation processes, to efficiently construct this molecule. One notable approach involves the use of transition metal catalysts, such as palladium complexes, to facilitate cross-coupling reactions between aryl bromides and cyclobutane derivatives. These methods not only enhance the yield but also improve the purity of the final product, making them highly suitable for large-scale production.

The physical properties of 1-(2-Bromophenyl)cyclobutanecarboxylic Acid have been thoroughly investigated. The compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is minimal, which suggests that it may be more suitable for applications in non-aqueous environments. The UV-Vis spectrum of this compound reveals strong absorption bands in the ultraviolet region, indicating its potential utility in photoredox reactions or as a photosensitizer in various chemical systems.

In terms of biological activity, 1-(2-Bromophenyl)cyclobutanecarboxylic Acid has shown promising results in recent studies. Researchers have demonstrated that this compound exhibits moderate inhibitory effects against several enzymes, including tyrosinase and acetylcholinesterase. These findings suggest that it may have applications in the development of novel therapeutic agents for conditions such as melanogenesis-related disorders and neurodegenerative diseases. Furthermore, preliminary toxicity studies indicate that this compound has a relatively low cytotoxicity profile, which enhances its potential for further pharmacological exploration.

The application of 1-(2-Bromophenyl)cyclobutanecarboxylic Acid extends beyond traditional chemical synthesis. Recent advancements have highlighted its role as a building block in the construction of complex molecular frameworks. For instance, this compound has been used as a precursor in the synthesis of bioactive molecules with potential anticancer properties. Its ability to undergo various functional group transformations makes it an invaluable tool in medicinal chemistry.

In conclusion, 1-(2-Bromophenyl)cyclobutanecarboxylic Acid, with its CAS number 151157-44-7, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with its favorable physical and biological properties, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of modern chemistry and pharmacology.